Cas no 128397-04-6 (3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan)
128397-04-6 structure
Product Name:3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan
CAS No:128397-04-6
MF:C29H22O14
MW:594.476589679718
CID:2019328
Update Time:2025-04-21
3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan Chemical and Physical Properties
Names and Identifiers
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- 3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan
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- Inchi： 1S/C29H22O14/c30-16-2-1-11(3-18(16)32)27-24(43-29(40)13-6-21(35)26(38)22(36)7-13)10-15-17(31)8-14(9-23(15)42-27)41-28(39)12-4-19(33)25(37)20(34)5-12/h1-9,24,27,30-38H,10H2
- InChI Key： CGOZIOXIWGDPED-UHFFFAOYSA-N
- SMILES： OC1C(O)=CC(C2C(OC(C3C=C(O)C(O)=C(O)C=3)=O)CC3C(=CC(=CC=3O)OC(C3C=C(O)C(O)=C(O)C=3)=O)O2)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 43
- XLogP3: 3.603
3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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